Cas no 2137886-03-2 (2H,3H-1lambda6-furo[3,4-d][1,2]thiazole-1,1,3-trione)

• Product Name: 2H,3H-1lambda6-furo[3,4-d][1,2]thiazole-1,1,3-trione
• CAS No: 2137886-03-2
• MF: C₅H₃NO₄S
• MW: 173.146620035172
• CID: 6275654
• PubChem ID: 165456802
• Update Time: 2025-07-01

2H,3H-1lambda6-furo[3,4-d][1,2]thiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2H,3H-1lambda6-furo[3,4-d][1,2]thiazole-1,1,3-trione
• 2137886-03-2
• EN300-703359

• Inchi： 1S/C5H3NO4S/c7-5-3-1-10-2-4(3)11(8,9)6-5/h1-2H,(H,6,7)
• InChI Key： UORLYQQMNOXLKC-UHFFFAOYSA-N
• SMILES： S1(C2=COC=C2C(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 172.97827875g/mol
• Monoisotopic Mass: 172.97827875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 84.8Ų

Additional information on 2H,3H-1lambda6-furo[3,4-d][1,2]thiazole-1,1,3-trione

Introduction to 2H,3H-1lambda6-furo[3,4-d][1,2]thiazole-1,1,3-trione (CAS No. 2137886-03-2)

2H,3H-1lambda6-furo[3,4-d][1,2]thiazole-1,1,3-trione (CAS No. 2137886-03-2) is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the thiazole and furan derivatives family, which are well-known for their broad spectrum of biological activities. The presence of multiple heterocyclic rings and functional groups in its molecular framework suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2H,3H-1lambda6-furo[3,4-d][1,2]thiazole-1,1,3-trione encompasses a fused system of a furan ring and a thiazole ring, connected by a six-membered lactam ring. This arrangement introduces rigidity to the molecule while allowing for conformational flexibility that can be exploited for binding to biological targets. The compound’s trione functionality further enhances its potential as a bioactive scaffold by introducing multiple hydrogen bond acceptor sites, which are crucial for receptor binding and interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 2H,3H-1lambda6-furo[3,4-d][1,2]thiazole-1,1,3-trione with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making it a potential therapeutic agent for conditions such as arthritis and autoimmune diseases. Additionally, its structural features may contribute to its ability to modulate cell signaling pathways associated with cancer progression.

The synthesis of 2H,3H-1lambda6-furo[3,4-d][1,2]thiazole-1,1,3-trione presents both challenges and opportunities for medicinal chemists. The complexity of its fused heterocyclic system requires precise synthetic strategies to ensure high yield and purity. Researchers have employed various methodologies, including cyclocondensation reactions and metal-catalyzed cross-coupling reactions, to construct the desired molecular framework. These synthetic approaches not only highlight the versatility of modern organic chemistry but also pave the way for the development of scalable production processes.

In vitro studies have begun to unravel the pharmacological profile of 2H,3H-1lambda6-furo[3,4-d][1,2]thiazole-1,1,3-trione, revealing promising results in preliminary assays. Its ability to interact with proteins and enzymes suggests potential applications in treating neurological disorders and cardiovascular diseases. Furthermore, its stability under various conditions makes it suitable for formulation into pharmaceutical products that require long shelf life and bioavailability.

The exploration of derivatives derived from 2H,3H-1lambda6-furo[3,4-d][1,2]thiazole-1,1,3-trione is an active area of research aimed at enhancing its pharmacological properties. By modifying specific functional groups or introducing additional heterocyclic moieties, chemists can fine-tune the compound’s bioactivity and selectivity. Such modifications may lead to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

The integration of high-throughput screening technologies has accelerated the process of identifying biologically active compounds like 2H,3H-1lambda6-furo[3,4-d][1